Cas no 13472-73-6 (2(1H)-Pyridinone,5-methyl-, sodium salt (1:1))

2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) structure
13472-73-6 structure
Product Name:2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
CAS No:13472-73-6
MF:C6H7NNaO
MW:132.115652322769
CID:207976
PubChem ID:24190041
Update Time:2025-04-19

2(1H)-Pyridinone,5-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone,5-methyl-, sodium salt (1:1)
    • 5-methyl-1H-pyridin-2-one
    • 2(1H)-Pyridinone, 5-Methyl-, sodiuM salt
    • sodium 5-methyl-2-pyridolate
    • sodium 5-methyl-2-pyridonate
    • NSC100149
    • NSC-100149
    • 13472-73-6
    • sodium;5-methyl-1H-pyridin-2-one
    • Inchi: 1S/C6H7NO.Na/c1-5-2-3-6(8)7-4-5;/h2-4H,1H3,(H,7,8);/q;+1
    • InChI Key: JZQLXJPKMZPJPD-UHFFFAOYSA-N
    • SMILES: [Na+].O=C1C=CC(C)=CN1

Computed Properties

  • Exact Mass: 109.05281
  • Monoisotopic Mass: 132.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.053
  • Boiling Point: 304.2°Cat760mmHg
  • Flash Point: 170.6°C
  • PSA: 33.12
  • LogP: 0.68330
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